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Compound of Interest

Compound Name: Ammonium lauryl ether sulfate

Cat. No.: B020673

Ammonium Lauryl Ether Sulfate (ALES) is a common surfactant found in a variety of
laboratory applications. As with all chemicals, proper disposal is crucial to ensure the safety of
laboratory personnel and to prevent environmental contamination. This guide provides detailed
procedures for the safe handling and disposal of ALES waste.

Immediate Safety and Logistical Information

Before handling Ammonium Lauryl Ether Sulfate waste, it is imperative to consult the Safety
Data Sheet (SDS) and be aware of the associated hazards. ALES is known to be harmful to
aquatic life.[1] Always wear appropriate Personal Protective Equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat.

Key Safety Precautions:

Avoid direct contact with skin and eyes.[2][3][4]

Do not ingest.[4][5]

Prevent the release of ALES into the environment, as it is harmful to aquatic life.[1]

Do not dispose of ALES down the drain or into the sanitary sewer system.[5][6]

Handle uncleaned containers as you would the product itself.[1]
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Disposal Procedures

The primary method for disposing of ALES waste is to treat it as chemical waste and have it
managed by a licensed hazardous waste disposal service.

Step-by-Step Disposal Protocol:
» Waste Collection:

o Designate a specific, clearly labeled, and sealed container for ALES waste.[6][7] Plastic
drums or bins are suitable for this purpose.[6]

o Do not mix ALES waste with other chemical waste streams to avoid potential reactions.[1]

[6]
o Storage:

o Store the waste container in a designated and well-ventilated satellite accumulation area.

[8]
o Keep the container tightly closed when not in use.[1][2]

o Ensure the storage area is away from heat sources and incompatible materials, such as
strong oxidizing agents.[5]

¢ Spill Management:

o In the event of a small spill, absorb the liquid with an inert, non-combustible material like
sand, earth, or vermiculite.[2][5]

o For larger spills, dike the area to contain the spill for later disposal.[2]

o Carefully collect the absorbed material and place it into the designated ALES waste
container.[2][5]

o Clean the spill area with water and dispose of the cleaning materials as contaminated
waste.[5]
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» Final Disposal:

o Arrange for the collection of the ALES waste container by your institution's licensed
hazardous waste disposal service.

o All disposal activities must be in accordance with local, state, and federal regulations.[1][4]

[6]

Quantitative Data Summary

The Safety Data Sheets for Ammonium Lauryl Ether Sulfate do not typically provide specific
guantitative limits for disposal, as the primary directive is to avoid environmental release and to
dispose of it as regulated chemical waste. The toxicity data provides a general understanding
of its potential environmental impact.

Parameter Value Species
Oral LD50 (Rabbit) >2000 mg/kg Rabbit
ipr-mus LD50 400 mg/kg Mouse

This data is for Ammonium Lauryl Sulfate, a closely related compound, and is provided for
informational purposes.[5]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Ammonium Lauryl Ether Sulfate in a laboratory setting.
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Collect absorbed material into waste container

Clean spill area and dispose of cleaning materials as waste
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End: Proper Disposal Complete
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Caption: Workflow for the proper disposal of Ammonium Lauryl Ether Sulfate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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